Cas no 187827-12-9 (ethyl 3-aminohex-2-enoate)

• Product Name: ethyl 3-aminohex-2-enoate
• CAS No: 187827-12-9
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• MDL: MFCD18974408
• CID: 3837747
• PubChem ID: 10931697
• Update Time: 2025-04-22

ethyl 3-aminohex-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-Hexenoic acid, 3-amino-, ethyl ester, (2Z)-
• 3-Amino-hex-2-enoic acid ethyl ester
• ethyl 3-aminohex-2-enoate
• 187827-12-9
• EN300-142569
• 3-Amino-2-hexenoic acid ethyl ester
• ethyl (Z)-3-aminohex-2-enoate
• 2-Hexenoic acid, 3-amino-, ethyl ester
• 2-Hexenoic acid, 3-amino-, ethyl ester
• SCHEMBL1061977

• MDL： MFCD18974408
• Inchi： 1S/C8H15NO2/c1-3-5-7(9)6-8(10)11-4-2/h6H,3-5,9H2,1-2H3/b7-6-
• InChI Key： WLIGDZJHZGUCTD-SREVYHEPSA-N
• SMILES： C(OCC)(=O)/C=C(\N)/CCC

Computed Properties

• Exact Mass: 157.110278721Da
• Monoisotopic Mass: 157.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3Ų